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Compound of Interest

Compound Name: Dimethylcarbamoyl chloride

Cat. No.: B156328 Get Quote

Essential Safety and Handling Guide for
Dimethylcarbamoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and

disposal procedures for the handling of Dimethylcarbamoyl Chloride (DMCC). Adherence to

these guidelines is critical due to the chemical's toxicity, carcinogenicity, and reactivity.

Dimethylcarbamoyl chloride is a highly hazardous substance that requires stringent safety

measures to prevent exposure. It is classified as a probable human carcinogen, is toxic if

inhaled, and can cause severe skin and eye irritation.[1][2][3] This guide will provide the

necessary information for its safe handling and disposal in a laboratory setting.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to

Dimethylcarbamoyl Chloride. All personnel must be trained in the proper use and limitations

of their PPE.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

(Type A or ABEK) is required

when vapors or aerosols may

be generated.[4] For higher

concentrations or

emergencies, a self-contained

breathing apparatus (SCBA) is

necessary.[5]

DMCC is toxic if inhaled and

may cause respiratory

irritation.[2]

Eye and Face Protection
Chemical safety goggles and a

face shield must be worn.[3][4]

Prevents eye contact with the

liquid, which is a lachrymator

and can cause serious eye

irritation or burns.[1][2][6]

Hand Protection

Wear chemically resistant

gloves, such as Silver

Shield®/4H®.[1]

Prevents skin contact, as

DMCC can be absorbed

through the skin and cause

irritation or burns.[1][5]

Body Protection

A chemically resistant lab coat

or apron, preferably made of

materials like DuPont

Tychem® CSM or

Responder®, should be worn

over personal clothing.[1] All

clothing should be clean daily.

[1]

Provides a barrier against

accidental spills and splashes,

preventing skin contact.[5][7]

Quantitative Exposure Limits and Physical Properties
Understanding the exposure limits and physical properties of Dimethylcarbamoyl Chloride is

crucial for risk assessment and the implementation of appropriate safety controls.
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Parameter Value Reference

ACGIH TLV (8-hr TWA) 0.005 ppm [1]

NIOSH REL Lowest Feasible Concentration [1]

Protective Action Criteria

(PAC)

PAC-1: 0.015 ppm, PAC-2: 1.5

ppm, PAC-3: 9.1 ppm
[7]

Flash Point 155 °F / 68.3 °C [6][7]

Vapor Density 3.73 (Air = 1) [7]

Specific Gravity 1.168 (Water = 1) [7]

Standard Operating Procedure: Handling
Dimethylcarbamoyl Chloride
This protocol outlines the step-by-step procedure for the safe handling of Dimethylcarbamoyl
Chloride in a laboratory setting.

1. Preparation and Pre-Handling Checks: 1.1. Training: Ensure all personnel involved have

received specific training on the hazards and safe handling of DMCC.[1] 1.2. Fume Hood: All

handling of DMCC must be conducted within a certified chemical fume hood.[4] 1.3. Safety

Equipment: Verify that a safety shower, eyewash station, and appropriate fire extinguisher (dry

chemical, CO2, or alcohol-resistant foam) are readily accessible.[1][5][7] 1.4. PPE: Don all

required personal protective equipment as specified in the table above.[3] 1.5. Spill Kit: Ensure

a spill kit containing inert absorbent material (e.g., vermiculite, dry sand) is available.[1] Do not

use water.[1]

2. Handling and Experimental Use: 2.1. Ventilation: Work exclusively in a well-ventilated area,

preferably a chemical fume hood, to avoid inhalation of vapors.[2][4] 2.2. Dispensing: Use

safety pipettes for all transfers.[6] Avoid generating aerosols or mists. 2.3. Ignition Sources:

Keep DMCC away from all sources of ignition, including heat, sparks, and open flames.[4]

Ground all equipment to prevent static discharge.[7] 2.4. Incompatibilities: Avoid contact with

water, steam, moisture, strong oxidizing agents, and strong bases, as it can react vigorously.[1]

[3][4] 2.5. Hygiene: Do not eat, drink, or smoke in the work area.[2][3] Wash hands thoroughly

after handling, even if gloves were worn.[3][4]
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3. Storage: 3.1. Container: Store in a tightly closed, properly labeled container.[2] 3.2. Location:

Store in a locked, cool, dry, and well-ventilated area designated for carcinogens.[2][3] 3.3.

Segregation: Keep segregated from incompatible materials.[4]

4. Waste Disposal Plan: 4.1. Waste Collection: Collect all DMCC-contaminated waste

(including empty containers, gloves, and absorbent materials) in a designated, sealed, and

properly labeled hazardous waste container. 4.2. Classification: DMCC is classified as a

hazardous waste (RCRA code U097).[4] 4.3. Disposal: Dispose of all waste through an

approved hazardous waste disposal facility, following all local, state, and federal regulations.[2]

[3][4] Do not dispose of down the drain.

5. Emergency Procedures: 5.1. Spill: 5.1.1. Evacuate personnel from the immediate area and

restrict access.[1][7] 5.1.2. Eliminate all ignition sources.[1][7] 5.1.3. Wearing appropriate PPE,

cover the spill with a dry, inert absorbent material.[1][4] 5.1.4. Collect the absorbed material into

a sealed container for hazardous waste disposal.[1][4] 5.1.5. Ventilate the area after cleanup is

complete.[1] 5.2. Inhalation: 5.2.1. Immediately move the affected person to fresh air.[4] 5.2.2.

If breathing has stopped, begin rescue breathing (using a barrier device).[1][2] 5.2.3. Seek

immediate medical attention.[1] 5.3. Skin Contact: 5.3.1. Immediately remove all contaminated

clothing.[1][4] 5.3.2. Flush the affected skin with large amounts of soap and water for at least

15 minutes.[1][7] 5.3.3. Seek immediate medical attention.[1] 5.4. Eye Contact: 5.4.1.

Immediately flush eyes with copious amounts of water for at least 30 minutes, occasionally

lifting the upper and lower eyelids.[1][7] 5.4.2. Remove contact lenses if present and easy to

do.[4] 5.4.3. Seek immediate medical attention.[1][4] 5.5. Ingestion: 5.5.1. Do NOT induce

vomiting.[4][7] 5.5.2. If the person is conscious, rinse their mouth with water and have them

drink one or two glasses of water to dilute the chemical.[3][7] 5.5.3. Seek immediate medical

attention.[2][4]

Workflow for Safe Handling of Dimethylcarbamoyl
Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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